(2S,3R,5S,5'R)-2-Acetoxy-4'aalpha-acetoxymethyl-5-(3-furyl)-2',3',4,5,6',7',8',8'abeta-octahydro-2'alpha-methyldispiro[furan-3(2H),1'(5'H)-naphthalene-5',2''-oxiran]-4'(4'aH)-one

• Molecular Formula: C24H30O8
• Molecular Weight: 446.5 g/mol
• InChI: InChI=1S/C24H30O8/c1-14-9-20(27)24(13-29-15(2)25)19(5-4-7-22(24)12-30-22)23(14)10-18(17-6-8-28-11-17)32-21(23)31-16(3)26/h6,8,11,14,18-19,21H,4-5,7,9-10,12-13H2,1-3H3
• InChI Key: GXQZOQHVBGNFHI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C2(C(C13CC(OC3OC(=O)C)C4=COC=C4)CCCC25CO5)COC(=O)C

Description

(2S,3R,5S,5’R)-2-Acetoxy-4’aalpha-acetoxymethyl-5-(3-furyl)-2’,3’,4,5,6’,7’,8’,8’abeta-octahydro-2’alpha-methyldispiro[furan-3(2H),1’(5’H)-naphthalene-5’,2’‘-oxiran]-4’(4’aH)-one is a complex organic compound with a unique structure that includes multiple fused rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,3R,5S,5’R)-2-Acetoxy-4’aalpha-acetoxymethyl-5-(3-furyl)-2’,3’,4,5,6’,7’,8’,8’abeta-octahydro-2’alpha-methyldispiro[furan-3(2H),1’(5’H)-naphthalene-5’,2’‘-oxiran]-4’(4’aH)-one typically involves multiple steps, including the formation of the core structure and the introduction of various functional groups. Common synthetic routes may include:

Formation of the core structure: This step often involves cyclization reactions to form the fused ring system.

Functional group modifications: Introduction of acetoxy and furan groups through esterification and other functionalization reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to maximize yield and purity. This could include the use of specific catalysts, solvents, and temperature control to ensure efficient synthesis.

Chemical Reactions Analysis

Types of Reactions

(2S,3R,5S,5’R)-2-Acetoxy-4’aalpha-acetoxymethyl-5-(3-furyl)-2’,3’,4,5,6’,7’,8’,8’abeta-octahydro-2’alpha-methyldispiro[furan-3(2H),1’(5’H)-naphthalene-5’,2’‘-oxiran]-4’(4’aH)-one can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Reduction of carbonyl groups to alcohols.

Substitution: Replacement of functional groups with other substituents.

Common Reagents and Conditions

Common reagents used in these reactions may include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound may be used as a building block for the synthesis of more complex molecules. Its unique structure can serve as a template for designing new compounds with desired properties.

Biology

In biological research, this compound may be studied for its potential biological activity. Its interactions with biological molecules could provide insights into its mechanism of action and potential therapeutic applications.

Medicine

In medicine, this compound may be investigated for its potential as a drug candidate. Its unique structure and functional groups could make it a promising lead compound for developing new pharmaceuticals.

Industry

In industry, this compound may be used in the development of new materials or as a catalyst in various chemical processes. Its unique properties could make it valuable in various industrial applications.

Mechanism of Action

The mechanism of action of (2S,3R,5S,5’R)-2-Acetoxy-4’aalpha-acetoxymethyl-5-(3-furyl)-2’,3’,4,5,6’,7’,8’,8’abeta-octahydro-2’alpha-methyldispiro[furan-3(2H),1’(5’H)-naphthalene-5’,2’‘-oxiran]-4’(4’aH)-one involves its interactions with molecular targets and pathways. This could include binding to specific receptors or enzymes, leading to changes in cellular processes. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds may include other dispiro compounds with fused ring systems and functional groups. Examples could include:

• Dispiro[cyclohexane-1,2’-[1,3]dioxolane-4’,2’'-cyclohexane]
• Dispiro[cyclopentane-1,2’-[1,3]dioxolane-4’,2’'-cyclopentane]

Uniqueness

The uniqueness of (2S,3R,5S,5’R)-2-Acetoxy-4’aalpha-acetoxymethyl-5-(3-furyl)-2’,3’,4,5,6’,7’,8’,8’abeta-octahydro-2’alpha-methyldispiro[furan-3(2H),1’(5’H)-naphthalene-5’,2’‘-oxiran]-4’(4’aH)-one lies in its specific combination of functional groups and fused ring systems. This unique structure may confer specific properties and reactivity that distinguish it from other similar compounds.